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Compound Name: L-tert-leucine hydrochloride
CAS No.: 139163-43-2
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Executive Summary: The Steric Advantage

L-tert-Leucine Hydrochloride (L-Tle-HCI) is not merely a reagent; it is a structural architect in
modern drug discovery. Distinguished by its bulky tert-butyl side chain, it provides exceptional
steric hindrance, a property exploited to induce high enantioselectivity in asymmetric synthesis.
[1] It serves as a critical intermediate in the production of HIV protease inhibitors, hepatitis C
antivirals, and chiral ligands (e.g., tert-butyl-PHOX).

While often classified as non-hazardous under GHS standards, its role as a precursor to
bioactive pharmaceuticals demands a safety protocol that treats it with the rigor of a potent
compound. This guide synthesizes safety compliance with the preservation of chemical
integrity.

Physicochemical Profile & Hazard Identification

Understanding the physical nature of L-tert-Leucine HCl is the first step in mitigating risk and
ensuring experimental success. The hydrochloride salt form enhances water solubility but
introduces hygroscopic tendencies that can compromise stoichiometric precision.
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Table 1: Physicochemical Properties

Property Specification Operational Implication
Verify CAS to ensure correct
13909-94-9 (Salt); 20859-02-3 o
CAS Number salt stoichiometry (MW

(Free Base)

difference).

Molecular Formula

CeH14CINO2

MW: 167.63 g/mol . Essential

for molarity calculations.

White to off-white crystalline

Discoloration (yellowing)

Appearance indicates oxidation or moisture
powder )
degradation.
Thermally stable, but avoid
Melting Point >300°C (Decomposition) prolonged high-heat exposure
without solvent.
o ) Dissolve in polar protic
- High in H20, MeOH; Low in ]
Solubility solvents first; use as an
non-polar solvents ) )
aqueous stock if applicable.
Critical: Racemization is rare
Chirality L-isomer (S-configuration) due to steric bulk, but possible

under extreme pH/temp.

Hazard Analysis (GHS & E-E-A-T Assessment)

While many Safety Data Sheets (SDS) classify L-tert-Leucine HCI as "Not Hazardous," field
experience dictates a Prudent Practice approach:

 Inhalation: Fine dust can irritate the upper respiratory tract.

e Hygroscopicity: The HCI salt attracts atmospheric moisture. Clumped material leads to

weighing errors, affecting the enantiomeric excess (ee) of the final product.

o Ecological: WGK Class 1 or 3 (varying sources). Treat as a potential water pollutant; do not

discharge into municipal drains.
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Operational Protocol: Storage & Handling

Expert Insight: The primary failure mode in using L-tert-Leucine HCI is not toxicity, but
moisture-induced degradation of stoichiometry.

Storage Architecture

e Primary Container: Amber glass or high-density polyethylene (HDPE) with a Teflon-lined
screw cap.

o Environment: Store at Room Temperature (15-25°C) in a desiccated cabinet.

o Desiccant: Use indicating silica gel. If the salt becomes "sticky" or forms hard cakes, it has
absorbed water.

o Correction Protocol: Dry in a vacuum oven at 40°C over P20s for 4 hours to restore
stoichiometry.

Weighing & Transfer Workflow

To maintain the "Steric Shield" integrity, precise mass transfer is required.

Immediate Dissolution Reaction Vessel
(Polar Solvent) (Inert Atmosphere)

Click to download full resolution via product page

Figure 1: Critical path for handling hygroscopic chiral salts. Note the feedback loop for re-drying
if clumping is observed.

Strategic Integration in Synthesis
Expert Insight: Why choose L-tert-Leucine? It is the "enantioselective anchor."
In drug design, the tert-butyl group acts as a steric wall. When L-tert-leucine is incorporated

into a ligand or catalyst, this bulky group forces incoming substrates to approach from a
specific angle, inducing chirality.
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The Steric Control Mechanism

The following diagram illustrates the logic of using L-tert-Leucine in
Cobalt or Copper-catalyzed reactions).

L-tert-Leucine HCI
(Chiral Source)

Incorporation

Ligand Synthesis
(e.g., Oxazoline)

Coordination

Chiral Catalyst
(Metal Complex)

Steric Blocking
(t-Butyl Group)

Selective Path

Enantiopure Product
(High ee%)
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Prochiral Substrate

a catalytic cycle (e.qg.,

Figure 2: The "Steric Wall" concept. The t-Butyl group (red node) physically blocks one reaction

pathway, forcing the formation of a single enantiomer.

Protocol: Solubilization for Reaction

e Solvent Choice: Water, Methanol, or DMSO.
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o Note: In DMSO, ultrasonic agitation may be required.[2][3] Use anhydrous DMSO if the
subsequent reaction is water-sensitive.

o Neutralization: If the free amine is required for coupling (e.g., peptide synthesis), treat the
HCI salt with a tertiary amine base (DIPEA or NMM) in situ.

o Ratio: 1.0 eq L-Tle[4]-HCI : 1.0-1.1 eq Base. Excess base can lead to racemization if the
activation method is aggressive (e.g., acid chlorides).

Emergency Response & Waste Management
Exposure Response

o Eye Contact: Rinse immediately with water for 15 minutes. The HCI component can cause
transient acidity/irritation.

o Skin Contact: Wash with soap and water. No systemic toxicity is expected, but dermatitis is
possible in sensitive individuals.

 Inhalation: Move to fresh air. If wheezing occurs (rare), seek medical attention.

Disposal (Ecological Stewardship)

Do not assume "non-hazardous"” means "drain safe."
e Solid Waste: Dispose of as solid organic chemical waste.
e Aqueous Solutions: Collect in "Aqueous Waste - Trace Organics" containers.

o Spill Cleanup: Sweep up dry powder to avoid dust generation. If wet, absorb with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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